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Compound of Interest

Compound Name: Fingolimod phosphate

Cat. No.: B026995 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the administration of Fingolimod

(FTY720) in Experimental Autoimmune Encephalomyelitis (EAE) mouse models, a common

preclinical model for multiple sclerosis. The information compiled herein is intended to guide

researchers in designing and executing studies to evaluate the therapeutic potential of

Fingolimod and related compounds.

Mechanism of Action
Fingolimod is a sphingosine-1-phosphate (S1P) receptor modulator.[1][2] Its active form,

Fingolimod-phosphate, acts as a functional antagonist of the S1P1 receptor.[3] This modulation

leads to the sequestration of lymphocytes in the lymph nodes, preventing their infiltration into

the central nervous system (CNS).[1][4][5] Fingolimod readily crosses the blood-brain barrier

and may also exert direct effects on neural cells within the CNS.[3][5] Studies have shown that

Fingolimod's efficacy in EAE models is dependent on its action on S1P1 receptors on

astrocytes.[6][7]

Signaling Pathway of Fingolimod Phosphate
Fingolimod is a prodrug that is phosphorylated in vivo by sphingosine kinase 2 to its active

form, Fingolimod-phosphate.[5] Fingolimod-phosphate then binds to S1P receptors (S1P1,

S1P3, S1P4, and S1P5).[5] The binding to S1P1 on lymphocytes leads to the internalization

and degradation of the receptor, rendering the cells unresponsive to the S1P gradient that
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normally guides their exit from lymph nodes.[5] This results in a reversible reduction of

circulating lymphocytes. Within the CNS, Fingolimod-phosphate can modulate astrocyte

activity, which is crucial for its therapeutic effect in EAE.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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